Cobalt(3+);ethane-1,2-diamine;trichloride;trihydrate
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Overview
Description
Cobalt(3+);ethane-1,2-diamine;trichloride;trihydrate, also known as Tris(ethylenediamine)cobalt(III) chloride trihydrate, is an inorganic compound with the formula [Co(en)3]Cl3, where “en” is the abbreviation for ethylenediamine . It is the chloride salt of the coordination complex [Co(en)3]3+ . This compound appears as a yellow-orange solid .
Synthesis Analysis
The compound is synthesized from an aqueous solution of ethylenediamine and virtually any cobalt(II) salt, such as cobalt(II) chloride . The solution is purged with air to oxidize the cobalt(II)-ethylenediamine complexes to cobalt(III). The reaction proceeds in 95% yield, and the trication can be isolated with a variety of anions .Molecular Structure Analysis
The cation [Co(en)3]3+ is octahedral with Co-N distances in the range 1.947–1.981 Å. The N-Co-N angles are 85° within the chelate rings and 90° between nitrogen atoms on adjacent rings .Chemical Reactions Analysis
Ethylenediamine is a bidentate ligand and Co3+ forms an octahedral complex having coordination number 6 . Here, 2 moles of ethylene diamine can satisfy four coordination numbers. Then the remaining two would be satisfied by existing Chloride ions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 381.62 . It appears as a yellow-orange solid and decomposes at a melting point of 275 °C .Scientific Research Applications
Hydrogen Bonding and Catalysis
Cobalt(III) complexes, specifically those involving ethylenediamine, have been identified as potent catalysts for enantioselective organic synthesis. A review of over 150 crystallographically characterized salts of the parent trication [Co(en)3]3+ reveals their significant role in hydrogen bond donor catalysis, offering insights into the mechanism of catalytic activation and varied interaction types with organic substrates. These interactions suggest diverse catalytic activation modes, highlighting the flexibility and potential of these complexes in catalysis (Ghosh et al., 2017).
Environmental Impact and Toxicology
Research on cobalt and its compounds, including those with ethylenediamine, addresses their environmental behavior, toxicology, and potential for bioaccumulation across the food chain. The environmental chemistry, fate, and transport of cobalt in terrestrial environments are crucial for understanding its long-term impacts, especially where industrial applications introduce significant amounts of cobalt into ecosystems. The review also discusses the toxic effects of cobalt and the variability of data on its transfer and accumulation, suggesting the need for further research to clarify these aspects (Gál et al., 2008).
Catalytic Applications
The cobalt(III) ethylenediamine complex is explored for its application in Fischer-Tropsch synthesis, a process that converts syngas to hydrocarbons and offers a green alternative for fuel production. Recent advancements focus on the development of cobalt-based Fischer-Tropsch catalysts, investigating the effects of particle size, surface oxidation states, and bimetallic particles on catalytic performance. These studies aim to enhance understanding of reaction mechanisms and catalyst design, showcasing the potential of cobalt complexes in energy-related applications (Qi et al., 2020).
Biomedical Applications
Cobalt nanoparticles, including those derived from cobalt(III) complexes, have been investigated for their biomedical applications due to their unique properties, such as antimicrobial, anticancer, and wound healing effects. The review highlights the green synthesis of cobalt and cobalt oxide nanoparticles and their potential in various medical applications, emphasizing the need for eco-friendly and efficient synthesis methods to exploit their benefits fully (Waris et al., 2021).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
It can influence chemical reactions, including redox reactions, due to its catalytic properties .
Pharmacokinetics
It’s worth noting that cobalt compounds can be toxic and should be handled with care .
Result of Action
The primary result of the action of tris(ethylenediamine)cobalt(iii)chloride trihydrate is the facilitation of chemical reactions. As a catalyst, it can speed up reactions without being consumed in the process .
Biochemical Analysis
Biochemical Properties
It is believed to coordinate with biomolecules such as DNA and proteins . In this context, the cobalt ion in the compound assumes the role of a Lewis acid, coordinating with the lone pairs of electrons present on the biomolecules . This coordination triggers structural and functional changes within the biomolecules .
Cellular Effects
It is known that cobalt ions can influence cell function by interacting with various cellular processes
Molecular Mechanism
It is believed that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially influencing enzyme activity and gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not decompose until it reaches a temperature of 275 °C .
Properties
IUPAC Name |
cobalt(3+);ethane-1,2-diamine;trichloride;trihydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H8N2.3ClH.Co.3H2O/c3*3-1-2-4;;;;;;;/h3*1-4H2;3*1H;;3*1H2/q;;;;;;+3;;;/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBMVTRUQSMZIKW-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)N.C(CN)N.C(CN)N.O.O.O.[Cl-].[Cl-].[Cl-].[Co+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H30Cl3CoN6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Q1: What is the spatial arrangement of ethylenediamine molecules within the DL-Tris-ethylenediamine-cobalt(III) Chloride Trihydrate complex?
A1: X-ray diffraction studies revealed that the three ethylenediamine molecules within the complex ion adopt a "gauche" conformation. [] This means that the CH2 groups on each ethylenediamine molecule are positioned on the same side of the Co-N plane, leading to a non-planar arrangement. These molecules coordinate to the central cobalt(III) ion through their nitrogen atoms, forming a slightly distorted octahedral geometry around the metal center. []
Q2: How are the various ions and molecules held together within the crystal structure of DL-Tris-ethylenediamine-cobalt(III) Chloride Trihydrate?
A2: The crystal structure is primarily stabilized by ionic interactions. [] The positively charged [Co en3]3+ complex ions are linked to the negatively charged chloride (Cl-) ions through electrostatic attractions. Additionally, water molecules are weakly associated with the chloride ions, contributing to the overall stability of the crystal lattice. []
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